N-(1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl)furan-2-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethyl)-5-phenylpyrazol-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H15N3O3/c20-9-8-19-15(17-16(21)14-7-4-10-22-14)11-13(18-19)12-5-2-1-3-6-12/h1-7,10-11,20H,8-9H2,(H,17,21)
• InChI Key: DEMXWLZKQXJJRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=CO3)CCO
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol
• CAS No.: 1226453-85-5

Description

N-(1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on the synthesis of pyrazole and furan derivatives, highlighting methodologies like the Mannich base method for crafting compounds with potential antimicrobial activities (Idhayadhulla, Kumar, & Abdul, 2012). These methodologies lay the groundwork for synthesizing compounds like "N-(1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl)furan-2-carboxamide," providing insights into the chemical reactions and conditions favorable for creating such molecules.

Antimicrobial Activity

A significant area of research involves evaluating the antimicrobial properties of pyrazole and furan derivatives. Studies have shown that these compounds exhibit promising antibacterial activities against a range of microorganisms (Rani, Yusuf, & Khan, 2012). This suggests potential applications of "this compound" in developing new antimicrobial agents, provided its structure confers similar biological activities.

Anticancer and Antiviral Activities

Further research extends to the exploration of antiviral and anticancer properties. Certain pyrazole derivatives have demonstrated antiviral activities against strains like the H5N1 avian influenza virus, indicating a potential for the development of novel antiviral agents (Flefel, Abdel-Mageid, Tantawy, Ali, & Amr, 2012). Additionally, the synthesis and biological evaluation of N-substituted pyrazole derivatives have uncovered compounds with significant antibacterial properties, hinting at the therapeutic potential of structurally related compounds in combating bacterial infections and possibly in cancer treatment strategies (Pitucha, Kosikowska, Urszula, & Malm, 2011).